Cas no 1049431-63-1 (N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}naphthalene-1-carboxamide)

• Product Name: N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}naphthalene-1-carboxamide
• CAS No: 1049431-63-1
• MF: C₂₃H₂₄FN₃O
• MW: 377.454568862915
• CID: 6411204
• PubChem ID: 42267284
• Update Time: 2025-06-12

N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}naphthalene-1-carboxamide
• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]naphthalene-1-carboxamide
• VU0639976-1
• N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-1-naphthamide
• AKOS024504261
• 1049431-63-1
• F5264-0619

• Inchi： 1S/C23H24FN3O/c24-21-10-3-4-11-22(21)27-16-14-26(15-17-27)13-12-25-23(28)20-9-5-7-18-6-1-2-8-19(18)20/h1-11H,12-17H2,(H,25,28)
• InChI Key： HCBFCPXDEOELCL-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2CCN(C3=CC=CC=C3F)CC2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 377.19034056g/mol
• Monoisotopic Mass: 377.19034056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.6Ų

Additional information on N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}naphthalene-1-carboxamide

Professional Introduction to N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}naphthalene-1-carboxamide (CAS No. 1049431-63-1)

N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}naphthalene-1-carboxamide, a compound with the CAS number 1049431-63-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule incorporates several key functional groups that contribute to its unique pharmacological properties, including a naphthalene-1-carboxamide moiety and a piperazine ring substituted with a 2-fluorophenyl group.

The naphthalene-1-carboxamide moiety is particularly noteworthy as it serves as a scaffold for many bioactive molecules. This structural feature not only enhances the solubility and bioavailability of the compound but also provides a platform for further chemical modifications. The presence of the amide group allows for hydrogen bonding interactions, which can be critical for binding to biological targets. Additionally, the naphthalene ring contributes to the overall stability and metabolic resistance of the molecule, making it an attractive candidate for drug development.

The piperazine ring in N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}naphthalene-1-carboxamide is another key feature that contributes to its pharmacological activity. Piperazine derivatives are well-known for their ability to interact with various biological receptors, including serotonin and dopamine receptors. The substitution of the piperazine ring with a 2-fluorophenyl group further modulates its pharmacological profile, enhancing its affinity for specific receptors while minimizing off-target effects. This modification is particularly important in the development of drugs that require high selectivity to avoid adverse side effects.

Recent research has highlighted the potential of N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}naphthalene-1-carboxamide as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its efficacy in preclinical models for conditions such as depression, anxiety, and neurodegenerative disorders. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for treating central nervous system (CNS) disorders. Additionally, its structural features suggest that it may have applications in other therapeutic areas, including pain management and inflammation.

The synthesis of N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}naphthalene-1-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 2-fluorophenyl group into the piperazine ring is particularly challenging, as it requires careful selection of reagents and catalysts to achieve optimal results. Advances in synthetic methodologies have made it possible to produce this compound in larger quantities, facilitating further research and development.

In conclusion, N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}naphthalene-1-carboxamide (CAS No. 1049431-63-1) is a structurally complex and pharmacologically active compound with significant potential in drug development. Its unique combination of functional groups makes it an attractive candidate for treating various CNS disorders and other conditions. Continued research into this compound will likely uncover additional therapeutic applications and refine synthetic strategies for its production.